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Compound of Interest

Compound Name: VD5123

Cat. No.: B12372970 Get Quote

Application Notes and Protocols for VD5123
For Researchers, Scientists, and Drug Development Professionals

Introduction
VD5123 is a potent, macrocyclic peptidomimetic inhibitor of several serine proteases. It has

demonstrated significant inhibitory activity against Transmembrane Serine Protease 2

(TMPRSS2), Hepatocyte Growth Factor Activator (HGFA), matriptase, and hepsin. Its activity

profile suggests potential applications in antiviral research, particularly against SARS-CoV-2

and other coronaviruses, as well as in oncology. Proper preparation of stock solutions is the

first critical step for obtaining reliable and reproducible results in downstream in vitro and in vivo

experiments. These application notes provide detailed protocols for the preparation, storage,

and handling of VD5123 stock solutions.

Physicochemical and Potency Data of VD5123
A summary of the key quantitative data for VD5123 is presented in the table below. This

information is essential for accurate preparation of stock solutions and for experimental design.
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Property Value

IUPAC Name Not publicly available

Molecular Formula C₃₉H₄₆N₈O₆S

Molecular Weight 754.90 g/mol

Target(s) TMPRSS2, HGFA, Matriptase, Hepsin

IC₅₀ Values
- TMPRSS2: 15 nM- HGFA: 3980 nM-

Matriptase: 140 nM- Hepsin: 37 nM

Appearance Solid (presumed)

Supplier (Example) MedchemExpress (Cat. No.: HY-161371)

Experimental Protocols
Solubility Determination of VD5123
Quantitative solubility data for VD5123 in common laboratory solvents is not widely published.

Therefore, it is recommended to perform a solubility test to determine the maximum stock

concentration. Dimethyl sulfoxide (DMSO) is a common choice for dissolving macrocyclic

peptide-like inhibitors.

Materials:

VD5123 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile microcentrifuge tubes

Vortex mixer

Sonicator (optional)

Protocol:

Weigh out a small, known amount of VD5123 (e.g., 1 mg) into a sterile microcentrifuge tube.
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Add a small volume of DMSO (e.g., 50 µL) to the tube.

Vortex the tube vigorously for 1-2 minutes.

Visually inspect the solution for any undissolved particles.

If particles remain, gently warm the tube to 37°C for 5-10 minutes and vortex again.

Sonication can also be used to aid dissolution.

If the compound is fully dissolved, continue adding small, known volumes of DMSO and

repeat the dissolution steps until precipitation is observed. This will allow for the

determination of the saturation point.

For practical purposes, a concentration where the compound fully dissolves should be

chosen for the stock solution.

Preparation of a 10 mM VD5123 Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of VD5123 in DMSO. This is

a common starting concentration for many in vitro experiments.

Materials:

VD5123 powder

Dimethyl sulfoxide (DMSO), anhydrous, sterile

Sterile, amber glass vial or a clear vial wrapped in aluminum foil

Analytical balance

Sterile, disposable serological pipettes and pipette tips

Calculations: To prepare a 10 mM stock solution, the required mass of VD5123 can be

calculated using the following formula:

Mass (mg) = Desired Concentration (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000

(mg/g)
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For 1 mL of a 10 mM stock solution: Mass (mg) = 0.010 mol/L x 0.001 L x 754.90 g/mol x 1000

mg/g = 7.55 mg

Protocol:

Tare a sterile, amber glass vial on an analytical balance.

Carefully weigh 7.55 mg of VD5123 powder into the vial.

Add 1 mL of anhydrous, sterile DMSO to the vial.

Securely cap the vial and vortex until the VD5123 is completely dissolved. Gentle warming

(37°C) or sonication may be used to facilitate dissolution if necessary.

Once dissolved, briefly centrifuge the vial to collect the entire solution at the bottom.

Storage and Stability of VD5123 Stock Solutions
Proper storage is crucial to maintain the integrity and activity of VD5123 stock solutions.

Short-term storage (1-2 weeks): Store the DMSO stock solution at 4°C.

Long-term storage (up to 6 months): Aliquot the stock solution into smaller, single-use

volumes in sterile, tightly sealed tubes and store at -20°C or -80°C.[1]

Handling: Avoid repeated freeze-thaw cycles, as this can lead to degradation of the

compound. When using a frozen aliquot, allow it to thaw completely at room temperature and

vortex gently before use. Protect from light.

Preparation of Working Solutions for Cell-Based Assays
For cell-based assays, the high concentration of DMSO in the stock solution must be diluted to

a final concentration that is non-toxic to the cells (typically ≤0.5%).[1]

Protocol:

Thaw a frozen aliquot of the 10 mM VD5123 stock solution at room temperature.
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Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations for your experiment.

For example, to prepare a 10 µM working solution from a 10 mM stock, you can perform a

1:1000 dilution (e.g., add 1 µL of the 10 mM stock to 999 µL of cell culture medium).

Always include a vehicle control in your experiments, which consists of the same final

concentration of DMSO in the cell culture medium without the compound.[1]

Signaling Pathways and Experimental Workflow
The following diagrams, generated using Graphviz, illustrate the signaling pathways inhibited

by VD5123 and the experimental workflow for preparing stock solutions.
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Caption: Inhibition of serine proteases by VD5123.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.merckmillipore.com/DE/en/product/Serine-Protease-Inhibitor-Cocktail-Set-I-Calbiochem,EMD_BIO-565000
https://www.benchchem.com/product/b12372970?utm_src=pdf-body
https://www.benchchem.com/product/b12372970?utm_src=pdf-body-img
https://www.benchchem.com/product/b12372970?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12372970?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Obtain VD5123 Powder

1. Weigh VD5123 Powder
(e.g., 7.55 mg)

2. Add Anhydrous DMSO
(e.g., 1 mL for 10 mM)

3. Dissolve Completely
(Vortex, Warm, Sonicate)

4. Aliquot into Single-Use Tubes

5. Store at -20°C or -80°C
(Long-term)

Stock Solution Ready for Use

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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